98-81-7

alpha-Bromostyrene

In Stock

• CAS RN:
• 98-81-7

• Formula:
• C8H7Br

• InChI:
• InChI=1S/C8H7Br/c1-7(9)8-5-3-2-4-6-8/h2-6H,1H2

• InChIKey:
• SRXJYTZCORKVNA-UHFFFAOYSA-N

• Alpha-Bromostyrene, also known as Alpha-Bromostyrene, is a useful research compound. Its molecular formula is C8H7Br and its molecular weight is 183.04 g/mol. The purity is usually 95%.

4-Methoxy-2-methylthiophenol

Usually In Stock

• CAS RN:
• 698-81-7

• Formula:
• C8H10OS

• InChI:
• InChI=1S/C8H10OS/c1-6-5-7(9-2)3-4-8(6)10/h3-5,10H,1-2H3

• InChIKey:
• WXKKTBSADLTBPS-UHFFFAOYSA-N

• 4-Methoxy-2-methylthiophenol is a useful research compound. Its molecular formula is C8H10OS and its molecular weight is 154.23 g/mol. The purity is usually 95%.

Dihydroterpineol

In Stock

• CAS RN:
• 498-81-7

• Formula:
• C10H20O

• InChI:
• InChI=1S/C10H20O/c1-8-4-6-9(7-5-8)10(2,3)11/h8-9,11H,4-7H2,1-3H3

• InChIKey:
• UODXCYZDMHPIJE-UHFFFAOYSA-N

• Menthanol, also known as dihydro-terpineol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes. Menthanol is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, menthanol is primarily located in the membrane (predicted from logP) and cytoplasm. Menthanol is a sweet, lime, and pine tasting compound that can be found in citrus, fats and oils, and pine nut. This makes menthanol a potential biomarker for the consumption of these food products.

Xanthotoxin

In Stock

• CAS RN:
• 298-81-7

• Formula:
• C12H8O4

• InChI:
• InChI=1S/C12H8O4/c1-14-12-10-8(4-5-15-10)6-7-2-3-9(13)16-11(7)12/h2-6H,1H3

• InChIKey:
• QXKHYNVANLEOEG-UHFFFAOYSA-N

• Xanthotoxin analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Xanthotoxin is an allelochemical or a phototoxic allomone mainly found in host plants of black swallowtail. It can have the tendency to induce tolerance towards Α -cypermethrin, a pyrethroid insecticide used for insects like Helicoverpa zea.
  Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards
  Methoxsalen is a naturally occurring substance isolated from the seeds of the plant Ammi majus with photoactivating properties. As a member of the family of compounds known as psoralens or furocoumarins, methoxsalen's exact mechanism of action is unknown;  upon photo...

2-Fluoro-4-iodotoluene

In Stock

• CAS RN:
• 39998-81-7

• Formula:
• C7H6FI

• InChI:
• InChI=1S/C7H6FI/c1-5-2-3-6(9)4-7(5)8/h2-4H,1H3

• InChIKey:
• QZLWTFTXGKKCHZ-UHFFFAOYSA-N

• 2-Fluoro-4-iodotoluene is a useful research compound. Its molecular formula is C7H6FI and its molecular weight is 236.02 g/mol. The purity is usually 95%.

N,N-Bis(2-methylpropyl)pent-1-en-1-amine

Usually In Stock

• CAS RN:
• 42298-81-7

• Formula:
• C13H27N

• InChI:
• InChI=1S/C13H27N/c1-6-7-8-9-14(10-12(2)3)11-13(4)5/h8-9,12-13H,6-7,10-11H2,1-5H3

• InChIKey:
• IQQMZRVXHDWDGE-UHFFFAOYSA-N

• N,N-Bis(2-methylpropyl)pent-1-en-1-amine, also known as N,N-Bis(2-methylpropyl)pent-1-en-1-amine, is a useful research compound. Its molecular formula is C13H27N and its molecular weight is 197.366. The purity is usually 95%.

2-Chloro-6-(4-hydroxypiperidin-1-yl)isonicotinonitrile

• CAS RN:
• 848498-81-7

• Formula:
• C11H12ClN3O

• InChI:
• InChI=1S/C11H12ClN3O/c12-10-5-8(7-13)6-11(14-10)15-3-1-9(16)2-4-15/h5-6,9,16H,1-4H2

• InChIKey:
• SNZCUVMQKZKOPM-UHFFFAOYSA-N

• 2-Chloro-6-(4-hydroxypiperidin-1-yl)isonicotinonitrile is a useful research compound. Its molecular formula is C11H12ClN3O and its molecular weight is 237.68 g/mol. The purity is usually 95%.

N-(3,4-difluorophenyl)-2-[7-(4-ethoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide

In Stock

• CAS RN:
• 872198-81-7

• Formula:
• C27H20F2N2O6

• InChI:
• InChI=1S/C27H20F2N2O6/c1-2-35-17-6-3-15(4-7-17)26(33)19-12-31(13-25(32)30-16-5-8-20(28)21(29)9-16)22-11-24-23(36-14-37-24)10-18(22)27(19)34/h3-12H,2,13-14H2,1H3,(H,30,32)

• InChIKey:
• HMNWZEPACBQHSY-UHFFFAOYSA-N

• N-(3,4-difluorophenyl)-2-[7-(4-ethoxybenzoyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]acetamide is a useful research compound. Its molecular formula is C27H20F2N2O6 and its molecular weight is 506.462. The purity is usually 95%.

1-(2,2-dimethylthiomorpholin-4-yl)-3-ethoxypropan-2-ol

In Stock

• CAS RN:
• 1593698-81-7

• Formula:
• C11H23NO2S

• 1-(2,2-dimethylthiomorpholin-4-yl)-3-ethoxypropan-2-ol is a useful research compound. Its molecular formula is C11H23NO2S and its molecular weight is 233.4. The purity is usually 95%.

(4-Fluorophenyl)(1-methyl-1H-pyrazol-3-yl)methanamine dihydrochloride

In Stock

• CAS RN:
• 2230798-81-7

• Formula:
• C11H14Cl2FN3

• InChI:
• InChI=1S/C11H12FN3.2ClH/c1-15-7-6-10(14-15)11(13)8-2-4-9(12)5-3-8;;/h2-7,11H,13H2,1H3;2*1H

• InChIKey:
• GCAWQOCGVWDEQU-UHFFFAOYSA-N

• (4-Fluorophenyl)(1-methyl-1H-pyrazol-3-yl)methanamine dihydrochloride is a useful research compound. Its molecular formula is C11H14Cl2FN3 and its molecular weight is 278.15. The purity is usually 95%.

2-methoxy-5-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 1019098-81-7

• Formula:
• C22H22N6O3S

• InChI:
• InChI=1S/C22H22N6O3S/c1-15-4-9-19(31-3)20(14-15)32(29,30)27-18-7-5-17(6-8-18)23-21-10-11-22(25-24-21)28-13-12-16(2)26-28/h4-14,27H,1-3H3,(H,23,24)

• InChIKey:
• GNDHFALYDJCTHT-UHFFFAOYSA-N

• 2-methoxy-5-methyl-N-(4-{[6-(3-methyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C22H22N6O3S and its molecular weight is 450.5 g/mol. The purity is usually 95%.

cis-Ethyl 2-methylpiperidine-3-carboxylate hydrochloride

In Stock

• CAS RN:
• 1255098-81-7

• Formula:
• C9H18ClNO2

• InChI:
• InChI=1S/C9H17NO2.ClH/c1-3-12-9(11)8-5-4-6-10-7(8)2;/h7-8,10H,3-6H2,1-2H3;1H/t7-,8-;/m1./s1

• InChIKey:
• KMXDWCJZWWWMEY-SCLLHFNJSA-N

• Cis-Ethyl 2-methylpiperidine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C9H18ClNO2 and its molecular weight is 207.7 g/mol. The purity is usually 95%.

Kisspeptin 234

In Stock

• CAS RN:
• 1145998-81-7

• Formula:
• C63H78N18O13

• InChI:
• InChI=1S/C63H78N18O13/c1-34(74-35(2)82)56(88)79-50(29-52(65)84)62(94)80-48(27-39-31-71-43-21-12-10-19-41(39)43)61(93)81-49(28-51(64)83)58(90)73-32-53(85)75-46(25-37-16-7-4-8-17-37)57(89)72-33-54(86)76-47(26-38-30-70-42-20-11-9-18-40(38)42)60(92)77-44(22-13-23-69-63(67)68)59(91)78-45(55(66)87)24-36-14-5-3-6-15-36/h3-12,14-21,30-31,34,44-50,70-71H,13,22-29,32-33H2,1-2H3,(H2,64,83)(H2,65,84)(H2,66,87)(H,72,89)(H,73,90)(H,74,82)(H,75,85)(H,76,86)(H,77,92)(H,78,91)(H,79,88)(H,80,94)(H,81,93)(H4,67,68,69)/t34-,44+,45+,46+,47-,48+,49+,50+/m1/s1

• InChIKey:
• IUPKBWSKNCAQJQ-JYYYXURSSA-N

• An analog of kisspeptin 10, and an antagonist of kisspeptin receptor (KISS1, GPR54) that inhibits kisspeptin-10 stimulation of inositol phosphate (IP) (IC50 = 7 nM) and release of gonadotrophin-releasing hormone (GnRH).

6-Bromo-5-chloroimidazo[1,2-a]pyridine

In Stock

• CAS RN:
• 1352898-81-7

• Formula:
• C7H4BrClN2

• InChI:
• InChI=1S/C7H4BrClN2/c8-5-1-2-6-10-3-4-11(6)7(5)9/h1-4H

• InChIKey:
• STOHYIMQKKNYNR-UHFFFAOYSA-N

• 6-Bromo-5-chloroimidazo[1,2-a]pyridine is a useful research compound. Its molecular formula is C7H4BrClN2 and its molecular weight is 231.477. The purity is usually 95%.

cis-Ethyl 2-methylpiperidine-3-carboxylate hydrochloride

• CAS RN:
• 1255098-81-7; 1820575-64-1

• Formula:
• C9H18ClNO2

• InChI:
• InChI=1S/C9H17NO2.ClH/c1-3-12-9(11)8-5-4-6-10-7(8)2;/h7-8,10H,3-6H2,1-2H3;1H/t7-,8-;/m1./s1

• InChIKey:
• KMXDWCJZWWWMEY-SCLLHFNJSA-N

• Cis-Ethyl 2-methylpiperidine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C9H18ClNO2 and its molecular weight is 207.7. The purity is usually 95%.